Cas no 1373116-04-1 ((5S,6S,9R)-6-(2,3-Difluorophenyl)-9-((triisopropylsilyl)oxy)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-amine dihydrochloride)

• Product Name: (5S,6S,9R)-6-(2,3-Difluorophenyl)-9-((triisopropylsilyl)oxy)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-amine dihydrochloride
• CAS No: 1373116-04-1
• MF: C₂₅H₃₈Cl₂F₂N₂OSi
• MW: 519.5703
• CID: 4756400
• Update Time: 2026-02-26

(5S,6S,9R)-6-(2,3-Difluorophenyl)-9-((triisopropylsilyl)oxy)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5S,6S,9R)-6-(2,3-difluorophenyl)-9-((triisopropylsilyl)oxy)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-amine dihydrochloride
• (5S,6S,9R)-6-(2,3-Difluorophenyl)-9-((triisopropylsilyl)oxy)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-amine dihydrochloride

• Inchi： 1S/C25H36F2N2OSi.2ClH/c1-15(2)31(16(3)4,17(5)6)30-22-13-12-19(18-9-7-11-21(26)23(18)27)24(28)20-10-8-14-29-25(20)22;;/h7-11,14-17,19,22,24H,12-13,28H2,1-6H3;2*1H/t19-,22+,24-;;/m0../s1
• InChI Key： XVSHWNVACRGINI-JNBCVTSQSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)O[C@H]1C2=C(C=CC=N2)[C@H]([C@H](C2C=CC=C(C=2F)F)CC1)N.Cl.Cl

Computed Properties

• Exact Mass: 518.209852g/mol
• Monoisotopic Mass: 518.209852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• Molecular Weight: 519.6g/mol